5-amino-1-(3-fluorobenzyl)-N-(m-tolyl)-1H-1,2,3-triazole-4-carboxamide

Specification

• CAS No.: 899981-65-8
• Molecular Formula: C17H16FN5O
• Molecular Weight: 325.347
• IUPAC Name: 5-amino-1-[(3-fluorophenyl)methyl]-N-(3-methylphenyl)triazole-4-carboxamide
• Standard InChI: InChI=1S/C17H16FN5O/c1-11-4-2-7-14(8-11)20-17(24)15-16(19)23(22-21-15)10-12-5-3-6-13(18)9-12/h2-9H,10,19H2,1H3,(H,20,24)
• Standard InChI Key: CAWDRTMAOARWOA-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(N(N=N2)CC3=CC(=CC=C3)F)N

Introduction

5-Amino-1-(3-fluorobenzyl)-N-(m-tolyl)-1H-1,2,3-triazole-4-carboxamide is a complex organic compound that belongs to the triazole class of heterocyclic compounds. It is characterized by its molecular formula, C17H16FN5O, and is of interest in various chemical and pharmaceutical studies due to its unique structural features and potential biological activities.

Biological and Pharmacological Activities

While specific biological activities of 5-amino-1-(3-fluorobenzyl)-N-(m-tolyl)-1H-1,2,3-triazole-4-carboxamide are not detailed in the available literature, triazole compounds in general have been explored for their potential in various therapeutic areas, including antimicrobial, anticancer, and anti-inflammatory applications. The presence of fluorine and the m-tolyl group may influence its pharmacokinetic properties and biological interactions.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, structural characterization, and biological evaluation. Techniques such as NMR and LC-MS would be essential for confirming its structure, while in vitro and in vivo assays could provide insights into its potential therapeutic applications.